Cadmium bis(heptadecanoate)

Specification

• CAS No.: 62149-56-8
• Molecular Formula: C34H66CdO4
• Molecular Weight: 651.3 g/mol
• IUPAC Name: cadmium(2+);heptadecanoate
• Standard InChI: InChI=1S/2C17H34O2.Cd/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19;/h2*2-16H2,1H3,(H,18,19);/q;;+2/p-2
• Standard InChI Key: ZNDXMUNDOCJFQM-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCC(=O)[O-].[Cd+2]

Introduction

Chemical Identity and Structural Characteristics

Cadmium bis(heptadecanoate) is formally identified by the molecular formula $\text{Cd(C}_{17}\text{H}_{33}\text{O}_{2}\text{)}_2$, derived from the neutralization of heptadecanoic acid ($\text{C}_{17}\text{H}_{34}\text{O}_2$) with cadmium oxide ($\text{CdO}$) or other cadmium salts. The heptadecanoate ligand, a saturated 17-carbon fatty acid, confers unique hydrophobic properties to the compound, influencing its solubility and reactivity. Structural analyses of analogous cadmium carboxylates, such as cadmium myristate ($\text{Cd(C}_{14}\text{H}_{27}\text{O}_{2}\text{)}_2$), reveal layered crystalline arrangements where cadmium ions are bridged by carboxylate groups. These structural features are critical in determining the compound’s thermal stability and melting behavior.

Synthesis and Production Methods

The synthesis of cadmium bis(heptadecanoate) typically involves the reaction of cadmium oxide with heptadecanoic acid under controlled conditions. A generalized reaction scheme is:

$$\text{CdO} + 2 \, \text{C}_{17}\text{H}_{34}\text{O}_2 \rightarrow \text{Cd(C}_{17}\text{H}_{33}\text{O}_{2}\text{)}_2 + \text{H}_2\text{O}$$

This method parallels the production of other cadmium carboxylates, where reaction temperature and stoichiometry dictate yield and purity. Industrial-scale production often employs solvent-based systems to facilitate ligand exchange and precipitation. For instance, cadmium myristate synthesis requires precise control over fusion enthalpy ($\Delta_{\text{fus}}H = 43.00 \, \text{kJ/mol}$) and entropy ($\Delta_{\text{fus}}S = 115.00 \, \text{J/mol·K}$) to optimize crystalline structure. Similar principles likely apply to cadmium bis(heptadecanoate), though specific thermodynamic data remain unrecorded in accessible literature.

Physicochemical Properties

The physicochemical profile of cadmium bis(heptadecanoate) can be inferred from studies on related compounds. For example, cadmium myristate exhibits a fusion enthalpy of $43.00 \, \text{kJ/mol}$ at $374.70 \, \text{K}$, suggesting moderate thermal stability. The table below summarizes key properties of select cadmium carboxylates:

Compound	Molecular Formula	Fusion Enthalpy (kJ/mol)	Fusion Entropy (J/mol·K)
Cadmium myristate	$\text{Cd(C}_{14}\text{H}_{27}\text{O}_{2}\text{)}_2$	43.00	115.00
Cadmium stearate	$\text{Cd(C}_{18}\text{H}_{35}\text{O}_{2}\text{)}_2$	N/A	N/A

The extended alkyl chain in cadmium bis(heptadecanoate) likely enhances its hydrophobicity compared to shorter-chain analogs, impacting its solubility in nonpolar solvents.

Industrial Applications

Cadmium carboxylates historically served as stabilizers in plastics, lubricants, and coatings. While specific applications of cadmium bis(heptadecanoate) are sparsely documented, its structural similarity to cadmium stearate suggests potential roles in:

• Polymer Stabilization: Preventing degradation in polyvinyl chloride (PVC) through radical scavenging.

• Lubricant Additives: Reducing friction in high-temperature industrial machinery.

Toxicity and Biological Interactions

Cadmium’s well-documented toxicity underpins concerns around cadmium bis(heptadecanoate). Studies on cadmium chloride ($\text{CdCl}_2$) demonstrate dose-dependent effects on cellular processes, including DNA synthesis inhibition and apoptotic chromatin changes. At concentrations as low as $1 \, \mu\text{M}$, cadmium chloride induces cell shrinkage and nuclear membrane disruption in murine pre-B cells, with higher doses ($5 \, \mu\text{M}$) exacerbating these effects. These findings underscore the risks associated with cadmium exposure, even in organometallic forms where cadmium ions may leach into biological systems.

Regulatory and Environmental Considerations

The European Union’s REACH regulation (EC 1907/2006) classifies cadmium compounds as substances of very high concern (SVHC), mandating strict usage controls and substitution where feasible. Cadmium bis(heptadecanoate) falls under these restrictions, requiring downstream users to implement risk management measures and explore safer alternatives like zinc or calcium stearates.